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Compound of Interest

Compound Name: 4-Pyridoxic Acid-d3

Cat. No.: B602533

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 4-Pyridoxic Acid-d3. It includes
detailed operational and disposal plans to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment

While a specific Safety Data Sheet (SDS) for 4-Pyridoxic Acid-d3 is not readily available, the
SDS for its non-deuterated counterpart, 4-Pyridoxic Acid, indicates that the substance is not
classified as hazardous. However, it is recommended to handle it with care, as with all
laboratory chemicals. The primary hazards associated with 4-Pyridoxic Acid are skin irritation,
serious eye irritation, and potential respiratory irritation.[1][2]

Quantitative Data Summary
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Property Value Reference
Molecular Formula C8H6D3NO4 [3]
Molecular Weight 186.18 g/mol [3]

Purity >95% (HPLC) [4]

Storage Temperature -20°C

H315: Causes skin

irritationH319: Causes serious
Hazard Statements S

eye irritationH335: May cause

respiratory irritation

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ayP280: Wear protective
gloves/protective clothing/eye
protection/face
protectionP302+P352: IF ON
) SKIN: Wash with plenty of
Precautionary Statements
soap and
waterP305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Recommended Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial when handling 4-Pyridoxic Acid-
d3. The following PPE is recommended to minimize exposure and ensure personal safety.

o Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be
worn over safety glasses when there is a risk of splashing.
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» Skin Protection: A lab coat must be worn and fully buttoned. Disposable nitrile gloves are
required for handling the substance. If prolonged or direct contact is anticipated, consider
double-gloving or using more robust chemical-resistant gloves.

o Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or aerosols. If engineering controls are insufficient, a
NIOSH-approved respirator may be necessary.

o General Laboratory Attire: Long pants and closed-toe shoes are required at all times in the
laboratory.

Operational Plan for Handling 4-Pyridoxic Acid-d3

Adherence to a strict, step-by-step protocol is essential for the safe handling of 4-Pyridoxic
Acid-d3.

Experimental Workflow
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Caption: Workflow for the safe handling of 4-Pyridoxic Acid-d3.
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Step-by-Step Protocol

e Preparation:

[¢]

Designate a specific area for handling, preferably within a certified chemical fume hood.

[¢]

Gather all necessary materials, including the 4-Pyridoxic Acid-d3 container, appropriate
solvents, and clean glassware.

[¢]

Ensure a chemical spill kit is readily accessible.

[e]

Put on all required personal protective equipment as outlined above.

e Handling:

[¢]

Carefully open the container of 4-Pyridoxic Acid-d3.

[¢]

To avoid generating dust, handle the solid material gently.

[e]

Weigh the desired amount of the compound using a calibrated analytical balance within
the fume hood.

[e]

Slowly add the compound to the solvent with stirring to facilitate dissolution.
o Experimental Procedure:

o Conduct all experimental steps within the fume hood.

o Avoid direct contact with the solution.

o Keep the container tightly closed when not in use.
e Cleanup:

o Decontaminate all glassware and surfaces that may have come into contact with the
chemical.

o Wipe down the work area with an appropriate cleaning agent.
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Disposal Plan

Proper disposal of chemical waste is critical to ensure environmental safety and regulatory
compliance.

o Waste Segregation: All waste materials contaminated with 4-Pyridoxic Acid-d3, including
unused product, solutions, and contaminated consumables (e.g., gloves, weighing paper,
pipette tips), should be collected in a designated, clearly labeled hazardous waste container.

o Deuterated Compounds: Deuterated compounds themselves are not typically classified as
hazardous waste unless the non-deuterated analog is hazardous. However, it is imperative
to follow all local, state, and federal regulations for chemical waste disposal. Some
institutions may have specific protocols for deuterated waste, and some companies offer
recycling programs for deuterated solvents.

o Container Labeling: The waste container must be labeled with the full chemical name ("4-
Pyridoxic Acid-d3") and any other components of the waste stream.

« Final Disposal: Arrange for the collection of the chemical waste by your institution's
environmental health and safety (EHS) department for final disposal. Do not dispose of
chemical waste down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b602533#personal-protective-equipment-for-handling-
4-pyridoxic-acid-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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